Cas no 139934-62-6 (1,3-Benzodioxole-5-carboxylic acid, 4,6,7-trihydroxy-, methyl ester)

• Product Name: 1,3-Benzodioxole-5-carboxylic acid, 4,6,7-trihydroxy-, methyl ester
• CAS No: 139934-62-6
• MF: C₉H₈O₇
• MW: 228.155623435974
• CID: 1282113
• PubChem ID: 71343113
• Update Time: 2025-04-20

1,3-Benzodioxole-5-carboxylic acid, 4,6,7-trihydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 4,6,7-trihydroxy-, methyl ester
• methyl 4,6,7-trihydroxy-1,3-benzodioxole-5-carboxylate
• 139934-62-6
• Methyl 4,6,7-trihydroxy-2H-1,3-benzodioxole-5-carboxylate
• DTXSID80769764

• Inchi： 1S/C9H8O7/c1-14-9(13)3-4(10)6(12)8-7(5(3)11)15-2-16-8/h10-12H,2H2,1H3
• InChI Key： RJYIKDUVSPCWEE-UHFFFAOYSA-N
• SMILES： O1COC2C(=C(C(C(=O)OC)=C(C1=2)O)O)O

Computed Properties

• Exact Mass: 228.02694
• Monoisotopic Mass: 228.02700259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives